51-20-7

5-Bromouracil

In Stock

• CAS RN:
• 51-20-7

• Formula:
• C4H3BrN2O2

• InChI:
• InChI=1S/C4H3BrN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)

• InChIKey:
• LQLQRFGHAALLLE-UHFFFAOYSA-N

• 5-bromouracil is a white powder. (NTP, 1992)
  5-bromouracil is a pyrimidine having keto groups at the 2- and 4-positions and a bromo group at the 5-position. Used mainly as an experimental mutagen. It has a role as a mutagen. It is a member of pyrimidines and a nucleobase analogue. It derives from a uracil.
  5-Bromo-2,4(1H,3H)-pyrimidinedione. Brominated derivative of uracil that acts as an antimetabolite, substituting for thymine in DNA. It is used mainly as an experimental mutagen, but its deoxyriboside (BROMODEOXYURIDINE) is used to treat neoplasms.

Silane, dicyclohexyldimethoxy-

• CAS RN:
• 18551-20-7

• Formula:
• C14H28O2Si

• InChI:
• InChI=1S/C14H28O2Si/c1-15-17(16-2,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h13-14H,3-12H2,1-2H3

• InChIKey:
• ZVMRWPHIZSSUKP-UHFFFAOYSA-N

• Silane, dicyclohexyldimethoxy- is a useful research compound. Its molecular formula is C14H28O2Si and its molecular weight is 256.46 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)sulfonyl-N-(2,3,5,6-tetrachloro-4-hydroxyphenyl)benzamide

In Stock

• CAS RN:
• 314751-20-7

• Formula:
• C19H10Cl5NO4S

• InChI:
• InChI=1S/C19H10Cl5NO4S/c20-11-6-8-12(9-7-11)30(28,29)25(19(27)10-4-2-1-3-5-10)17-13(21)15(23)18(26)16(24)14(17)22/h1-9,26H

• InChIKey:
• HFKVPHRTMAESCZ-UHFFFAOYSA-N

• N-(4-chlorophenyl)sulfonyl-N-(2,3,5,6-tetrachloro-4-hydroxyphenyl)benzamide is a useful research compound. Its molecular formula is C19H10Cl5NO4S and its molecular weight is 525.6. The purity is usually 95%.

Ethyl 5-[(3,4-dimethoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-20-7

• Formula:
• C25H20F3N3O6S

• InChI:
• InChI=1S/C25H20F3N3O6S/c1-4-37-24(34)20-16-12-38-22(29-21(32)13-5-10-17(35-2)18(11-13)36-3)19(16)23(33)31(30-20)15-8-6-14(7-9-15)25(26,27)28/h5-12H,4H2,1-3H3,(H,29,32)

• InChIKey:
• PFOZMDJLFWNKDL-UHFFFAOYSA-N

• Ethyl 5-[(3,4-dimethoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H20F3N3O6S and its molecular weight is 547.51. The purity is usually 95%.

Ethyl (2-amino-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetate

Usually In Stock

• CAS RN:
• 924851-20-7

• Formula:
• C11H15N5O2

• InChI:
• InChI=1S/C11H15N5O2/c1-4-18-9(17)5-8-6(2)13-11-14-10(12)15-16(11)7(8)3/h4-5H2,1-3H3,(H2,12,15)

• InChIKey:
• OBKYNUMRLLTNKV-UHFFFAOYSA-N

• Ethyl (2-amino-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetate is a useful research compound. Its molecular formula is C11H15N5O2 and its molecular weight is 249.274. The purity is usually 95%.

1-(5-Chloropyridin-2-yl)piperidine-4-carboxylic acid

Usually In Stock

• CAS RN:
• 953751-20-7

• Formula:
• C11H13ClN2O2

• InChI:
• InChI=1S/C11H13ClN2O2/c12-9-1-2-10(13-7-9)14-5-3-8(4-6-14)11(15)16/h1-2,7-8H,3-6H2,(H,15,16)

• InChIKey:
• YOSRZAOSDZTMAM-UHFFFAOYSA-N

• 1-(5-Chloropyridin-2-yl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H13ClN2O2 and its molecular weight is 240.69. The purity is usually 95%.

4'-Chloro-3-(3-chloro-5-fluorophenyl)-2'-fluoropropiophenone

In Stock

• CAS RN:
• 898751-20-7

• Formula:
• C15H10Cl2F2O

• InChI:
• InChI=1S/C15H10Cl2F2O/c16-10-2-3-13(14(19)8-10)15(20)4-1-9-5-11(17)7-12(18)6-9/h2-3,5-8H,1,4H2

• InChIKey:
• DIIOCGLBHBEFGC-UHFFFAOYSA-N

• 4'-Chloro-3-(3-chloro-5-fluorophenyl)-2'-fluoropropiophenone is a useful research compound. Its molecular formula is C15H10Cl2F2O and its molecular weight is 315.1 g/mol. The purity is usually 95%.

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-[2-(morpholin-4-yl)ethyl]-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 1014051-20-7

• Formula:
• C20H27N7O3

• InChI:
• InChI=1S/C20H27N7O3/c1-5-6-25-16-17(21-19(25)27-15(3)13-14(2)22-27)23(4)20(29)26(18(16)28)8-7-24-9-11-30-12-10-24/h5,13H,1,6-12H2,2-4H3

• InChIKey:
• DPCLRYAXWNCIAE-UHFFFAOYSA-N

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-[2-(morpholin-4-yl)ethyl]-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C20H27N7O3 and its molecular weight is 413.482. The purity is usually 95%.

(1S)-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol

In Stock

• CAS RN:
• 1394051-20-7

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c1-9(14)10-7-12-13(8-10)11-5-3-2-4-6-11/h2-9,14H,1H3/t9-/m0/s1

• InChIKey:
• WDRLPGXWBQXLPI-VIFPVBQESA-N

• (1S)-1-(1-phenyl-1H-pyrazol-4-yl)ethan-1-ol is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

3-Amino-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one

In Stock

• CAS RN:
• 1179651-20-7

• Formula:
• C13H20N4O

• InChI:
• InChI=1S/C13H20N4O/c14-4-1-13(18)17-9-7-16(8-10-17)11-12-2-5-15-6-3-12/h2-3,5-6H,1,4,7-11,14H2

• InChIKey:
• PXKSENNMLIDKKV-UHFFFAOYSA-N

• 3-Amino-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C13H20N4O and its molecular weight is 248.32 g/mol. The purity is usually 95%.

Methyl 5-[4-[(E)-2-cyano-3-ethoxyprop-2-enoyl]piperazin-1-yl]thiophene-2-carboxylate

Usually In Stock

• CAS RN:
• 2094951-20-7

• Formula:
• C16H19N3O4S

• InChI:
• InChI=1S/C16H19N3O4S/c1-3-23-11-12(10-17)15(20)19-8-6-18(7-9-19)14-5-4-13(24-14)16(21)22-2/h4-5,11H,3,6-9H2,1-2H3/b12-11+

• InChIKey:
• IDZPRJLGNHBPBL-UHFFFAOYSA-N

• Methyl 5-[4-[(E)-2-cyano-3-ethoxyprop-2-enoyl]piperazin-1-yl]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C16H19N3O4S and its molecular weight is 349.41. The purity is usually 95%.

4-(2-(1-Fluoronaphthalen-2-yl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)pyridine

In Stock

• CAS RN:
• 1784751-20-7

• Formula:
• C24H15F2N3

• InChI:
• InChI=1S/C24H15F2N3/c25-18-8-5-16(6-9-18)22-23(17-11-13-27-14-12-17)29-24(28-22)20-10-7-15-3-1-2-4-19(15)21(20)26/h1-14H,(H,28,29)

• InChIKey:
• PUQAFIILJICJRR-UHFFFAOYSA-N

• PUN51207, also known as CK1-IN-1, is a casein kinase 1 (CK1) inhibitor. PUN51207 was reported in patent WO2015119579A1, compound 1c, has IC50s of 15 nM, 16 nM, 73 nM for CK1δ, and CK1ε, p38σ MAPK, respectively. PUN51207 has CAS#1784751-20-7 and Inchi key PUQAFIILJICJRR-UHFFFAOYSA-N. It was named for PUN51207 according to Hodoodo Chemical Nomenclature.